10.1039/C4CC01641F | Cu(i)-mediated 18F-trifluoromethylation of arenes: Rapid synthesis of 18F-labeled trifluoromethyl arenes†

Cu(i)-mediated 18F-trifluoromethylation of arenes: Rapid synthesis of 18F-labeled trifluoromethyl arenes†

Chemical Communications Pub Date: 2014-04-16 DOI: 10.1039/C4CC01641F

Abstract

This report is concerned with an efficient, Cu^I-mediated method for the radiosynthesis of [¹⁸F]trifluoromethyl arenes, abundant motifs in small molecule drug candidates and potential radiotracers for positron emission tomography. Three ¹⁸F-labelled radiotracer candidates were synthesised from [¹⁸F]fluoride ions as proof of principle. The new protocol is widely applicable for the synthesis of novel radiotracers in high radiochemical yields.

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Journal Name：Chemical Communications

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